![molecular formula C21H19N3O3S2 B2965395 2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(furan-2-ylmethyl)acetamide CAS No. 1291864-17-9](/img/structure/B2965395.png)
2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(furan-2-ylmethyl)acetamide
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Description
2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H19N3O3S2 and its molecular weight is 425.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Anticancer Activity : A study focused on the synthesis of derivatives related to the core structure of the compound , exploring their anticancer activities. Specifically, derivatives were prepared and tested for their cytotoxic effects against leukemia cell lines, showcasing the potential of such compounds in anticancer drug development (Horishny, Arshad, & Matiychuk, 2021).
Crystal Structures and Molecular Interactions : Crystallographic studies have been conducted on related compounds to understand their structural properties and molecular interactions. Such studies provide insights into the folding conformation of the molecules and their potential interactions with biological targets (Subasri et al., 2017).
Drug Design and Mechanism of Action
Dual Inhibitory Activity : Compounds with a similar backbone have been identified as potent dual inhibitors of crucial enzymes in cancer cell proliferation, demonstrating the importance of such structures in designing drugs with multiple targets. This includes the inhibition of thymidylate synthase and dihydrofolate reductase, highlighting the therapeutic potential of these compounds (Gangjee et al., 2008).
Antimicrobial and Antiviral Research
Synthesis and Antimicrobial Activity : Research into pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from materials with structural similarities, has shown significant antimicrobial potential. This underscores the role of such compounds in developing new antimicrobial agents (Hossan et al., 2012).
Antiviral Activity : Studies involving the synthesis of pyrimidine-triazole derivatives have explored their antiviral activities, including potential applications in combating COVID-19. This illustrates the broad spectrum of applications for compounds within this chemical space, extending to urgent global health challenges (Majithiya & Bheshdadia, 2022).
Properties
IUPAC Name |
2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S2/c1-13-5-3-7-17(14(13)2)24-20(26)19-16(8-10-28-19)23-21(24)29-12-18(25)22-11-15-6-4-9-27-15/h3-10H,11-12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXLRCSCOWBUXKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NCC4=CC=CO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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